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Compound of Interest

4-Formyl-2-methoxyphenyl
Compound Name:
methanesulfonate

Cat. No.: B1333864

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Formyl-2-methoxyphenyl methanesulfonate is a derivative of vanillin, a widely used
flavoring agent and a versatile building block in organic synthesis. The introduction of a
methanesulfonate (mesylate) group to the phenolic hydroxyl of vanillin enhances its utility as a
leaving group in nucleophilic substitution reactions, making it a potentially valuable
intermediate in the synthesis of more complex molecules. This document provides an overview
of its chemical properties, a proposed experimental protocol for its synthesis, and a
hypothetical application in solid-phase peptide synthesis, drawing upon established
methodologies for similar compounds.

Chemical Properties and Data

While specific experimental data for 4-Formyl-2-methoxyphenyl methanesulfonate is limited
in publicly available literature, its chemical properties can be inferred from its structure and data
on related compounds.
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Property Value Source
Molecular Formula CoH1005S Inferred from structure
Molecular Weight 230.24 g/mol Inferred from structure
CAS Number 52200-05-2 BLD Pharm[1]

White to off-white solid
Appearance )

(predicted)

Soluble in common organic
Solubility solvents (e.g., DCM, THF,

Acetone) (predicted)

Spectroscopic Data (Predicted):

Technique

Expected Features

1H NMR

Signals corresponding to the aldehyde proton

(~9.8 ppm), aromatic protons (7.0-7.5 ppm),

methoxy protons (~3.9 ppm), and mesyl protons

(~3.1 ppm).

13C NMR

Signals for the aldehyde carbonyl (~191 ppm),

aromatic carbons (110-155 ppm), methoxy

carbon (~56 ppm), and mesyl carbon (~38

ppm).

IR (cm™1)

Characteristic peaks for C=0 (aldehyde,
~1690), S=0 (sulfonate, ~1350 and ~1170), and
C-O-C (ether, ~1270 and ~1030).

Mass Spec (m/z)

[M+H]* at ~231.02

Experimental Protocols
Protocol 1: Synthesis of 4-Formyl-2-methoxyphenyl

methanesulfonate
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This protocol is based on the general procedure for the esterification of phenols with sulfonyl
chlorides.

Objective: To synthesize 4-Formyl-2-methoxyphenyl methanesulfonate from vanillin and
methanesulfonyl chloride.

Materials:

¢ Vanillin (4-hydroxy-3-methoxybenzaldehyde)

o Methanesulfonyl chloride

o Triethylamine (or pyridine)

e Dichloromethane (DCM)

e Saturated agueous sodium bicarbonate solution
e Anhydrous magnesium sulfate

« Silica gel for column chromatography

» Hexanes and Ethyl Acetate for chromatography
Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

e Dropping funnel

e Separatory funnel

» Rotary evaporator

e Glassware for column chromatography
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Procedure:

¢ Reaction Setup: In a clean, dry round-bottom flask, dissolve vanillin (1.0 eq) in anhydrous
dichloromethane (DCM). Cool the solution to 0 °C in an ice bath with stirring.

» Addition of Base: Add triethylamine (1.2 eq) to the solution.

» Addition of Methanesulfonyl Chloride: Add methanesulfonyl chloride (1.1 eq) dropwise to the
reaction mixture over 10-15 minutes, ensuring the temperature remains at 0 °C.

o Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature
and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Workup:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
saturated aqueous sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter and concentrate the organic layer under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent.

e Characterization: Characterize the purified product by NMR, IR, and mass spectrometry to
confirm its identity and purity.

Expected Yield: 85-95% (based on similar reactions).

Safety Precautions: Methanesulfonyl chloride is corrosive and lachrymatory. Triethylamine is
flammable and corrosive. All manipulations should be performed in a well-ventilated fume hood
with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat.
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Diagram: Synthesis Workflow
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Synthesis Workflow
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Solid-Phase Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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